(1-Methyl-1H-imidazol-2-yl)[4-(methylthio)phenyl]methanol

• Molecular Formula: C12H14N2OS
• Molecular Weight: 234.32 g/mol
• IUPAC Name: (1-methylimidazol-2-yl)-(4-methylsulfanylphenyl)methanol
• InChI: InChI=1S/C12H14N2OS/c1-14-8-7-13-12(14)11(15)9-3-5-10(16-2)6-4-9/h3-8,11,15H,1-2H3
• InChI Key: HXIKDKLJNIEGDL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(C2=CC=C(C=C2)SC)O

Description

(1-Methyl-1H-imidazol-2-yl)[4-(methylthio)phenyl]methanol is a useful research compound. Its molecular formula is C12H14N2OS and its molecular weight is 234.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-methylimidazole (10.0 g, 122 mmol) in 500 mL THF at −78° C. was added n-butyllithium (2.5 M in hexanes, 48.7 mL, 118 mmol) dropwise and the resulting solution was stirred at −78° C. for 30 min. 4-(Methylthio)benzaldehyde (14.73 mL, 110 mmol) was then added at −78° C. and the mixture was stirred until completion by TLC, and quenched with NH4Cl (sat). The mixture was then diluted with EtOAc, extracted and washed (NaHCO3 (sat.), brine). The organic phase was dried over MgSO4, filtered and concentrated. Crystallization (EtOAc/Hexanes) yielded (1-Methyl-1H-imidazol-2-yl)[4-(methylthio)phenyl]methanol.